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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,4-Dimethylsulfolane, a significant organosulfur compound. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed information on this compound for

their work.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 2,4-
Dimethylsulfolane.
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Property Value Source(s)

Molecular Formula C6H12O2S [1][2][3]

Molecular Weight 148.22 g/mol [2][3][4]

Density 1.136 g/mL at 25 °C (lit.) [1][5][6]

Boiling Point 281 °C (lit.) [1][2][4][5][6]

Melting Point -3 °C (lit.) [1][2][4][5][6]

Refractive Index n20/D 1.473 (lit.) [1][4][5][6]

Flash Point 294 °F (145.56 °C) [2][4][6]

Solubility

Limited miscibility with water.

Miscible with lower aromatic

hydrocarbons; partially

miscible with naphthenes,

olefins, and paraffins.[3] The

methyl groups increase the

lipophilicity of the molecule,

potentially altering its solubility

in different phases and its

ability to dissolve less polar

reactants.[5]

[3][5]

Appearance Colorless to yellow liquid. [3][5][7]

Experimental Protocols
While specific experimental protocols for the determination of every physicochemical property

of 2,4-Dimethylsulfolane are not readily available in the public domain, standard

methodologies for organic compounds can be applied. Below are generalized protocols for key

properties.

Determination of Density
The density of liquid 2,4-Dimethylsulfolane can be accurately determined using a pycnometer.
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Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately

weighed (m1).

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., distilled

water) at a specific temperature (e.g., 25 °C), and its mass is weighed again (m2). The

volume of the pycnometer (V) can be calculated using the formula V = (m2 - m1) / ρ_water.

Measurement: The pycnometer is emptied, dried, and filled with 2,4-Dimethylsulfolane at

the same temperature. Its mass is then weighed (m3).

Calculation: The density of 2,4-Dimethylsulfolane (ρ_sample) is calculated using the

formula: ρ_sample = (m3 - m1) / V.

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus.

Apparatus Setup: A small quantity of 2,4-Dimethylsulfolane is placed in a distillation flask

with a few boiling chips. A thermometer is positioned so that the top of the bulb is level with

the side arm of the distillation flask.

Heating: The flask is gently heated.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected. This temperature is the boiling point. For accuracy, the atmospheric

pressure should be recorded and the boiling point corrected to standard pressure if

necessary.

Determination of Melting Point
For a substance like 2,4-Dimethylsulfolane, which has a melting point below room

temperature, a cryostat or a low-temperature bath is required.

Sample Preparation: A small sample of solidified 2,4-Dimethylsulfolane is placed in a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a

cooling system.
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Cooling and Observation: The sample is cooled until it solidifies completely. The temperature

is then slowly raised.

Measurement: The temperature range from which the first drop of liquid appears to the point

at which the entire solid has melted is recorded as the melting range.

Synthesis Workflow
The most common method for the preparation of 2,4-Dimethylsulfolane is through the

catalytic hydrogenation of 2,4-dimethyl-3-sulfolene.[3][5] This process involves the addition of

hydrogen across the double bond of the sulfolene ring to yield the saturated sulfolane.[5]

Reactants

Process Product2,4-Dimethyl-3-sulfolene

Catalytic Hydrogenation

Hydrogen (H2)

2,4-DimethylsulfolaneYields

Click to download full resolution via product page

Caption: Synthesis of 2,4-Dimethylsulfolane via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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